Cas no 1804352-68-8 (3-(Bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 3-(Bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1804352-68-8
• MF: C₁₀H₈BrF₃N₂O₂
• MW: 325.081932067871
• CID: 4839536
• Update Time: 2025-05-25

3-(Bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C10H8BrF3N2O2/c1-17-8-5-16-7(2-3-15)6(4-11)9(8)18-10(12,13)14/h5H,2,4H2,1H3
• InChI Key： PGQDFDOQCIRIDH-UHFFFAOYSA-N
• SMILES： BrCC1C(CC#N)=NC=C(C=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 318
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1

Additional information on 3-(Bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile

Research Brief on 3-(Bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS: 1804352-68-8)

3-(Bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS: 1804352-68-8) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine core and trifluoromethoxy substituent, serves as a versatile intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

The compound's structural features, including the bromomethyl group, make it a valuable building block for further functionalization. Researchers have utilized it in the synthesis of heterocyclic compounds with potential antimicrobial, anticancer, and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the development of selective kinase inhibitors, demonstrating its efficacy in modulating key signaling pathways involved in cancer progression.

In addition to its pharmacological applications, 3-(Bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile has been investigated for its chemical reactivity and stability under various conditions. Recent analytical studies employing NMR spectroscopy and mass spectrometry have provided detailed insights into its molecular structure and reactivity patterns. These findings are critical for optimizing synthetic routes and ensuring the reproducibility of its use in complex chemical transformations.

Ongoing research is also exploring the compound's potential in agrochemical applications, where its derivatives may serve as novel pesticides or herbicides. The trifluoromethoxy group, in particular, is known to enhance the biological activity and metabolic stability of agrochemicals, making this compound a promising candidate for further development in this field.

In conclusion, 3-(Bromomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS: 1804352-68-8) represents a multifaceted tool in modern chemical and pharmaceutical research. Its applications span drug discovery, agrochemical development, and material science, underscoring its importance as a key intermediate. Future studies are expected to further elucidate its potential and expand its utility in these domains.